Cas no 150639-16-0 (trans-3-phenylcyclobutan-1-ol)

• Product Name: trans-3-phenylcyclobutan-1-ol
• CAS No: 150639-16-0
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• MDL: MFCD22395419
• CID: 3792732
• PubChem ID: 21876130
• Update Time: 2025-10-29

trans-3-phenylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 3-phenyl-, trans-
• (1r,3r)-3-phenylcyclobutanol
• 3-phenylcyclobutan-1-ol, trans
• trans-3-phenylcyclobutan-1-ol
• SY344162
• CS-0309766
• 3-phenylcyclobutanol
• BLLLZEOPEKUXEG-AOOOYVTPSA-N
• AKOS010007762
• (1s,3s)-3-phenylcyclobutan-1-ol
• AS-43611
• BLLLZEOPEKUXEG-MGCOHNPYSA-N
• EN300-109367
• Z501748204
• 92243-56-6
• CS-0309767
• 3-phenyl-cyclobutanol
• EN300-215585
• (1r,3r)-3-phenylcyclobutan-1-ol
• SCHEMBL1625735
• MFCD22395419
• BLLLZEOPEKUXEG-UHFFFAOYSA-N
• SCHEMBL21321763
• DTXSID301311740
• Z1504675336
• cis-3-phenylcyclobutanol
• cis-3-phenylcyclobutan-1-ol
• AKOS030628761
• trans-3-Phenylcyclobutanol
• 3-phenylcyclobutan-1-ol, cis
• EN300-185580
• DTXSID701315382
• SCHEMBL1626055
• starbld0019693
• DB-088545
• 3-phenylcyclobutan-1-ol
• AKOS026744409
• SCHEMBL1625737
• 150639-16-0
• 150639-15-9
• MFCD22395418
• AS-43612
• rac-(1R,3R)-3-Phenylcyclobutanol
• 826-106-4
• AGA63916
• rac-(1S,3S)-3-Phenylcyclobutanol
• AGA63915
• (1s,3s)-3-Phenylcyclobutanol

• MDL： MFCD22395419
• Inchi： 1S/C10H12O/c11-10-6-9(7-10)8-4-2-1-3-5-8/h1-5,9-11H,6-7H2
• InChI Key： BLLLZEOPEKUXEG-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 148.088815002g/mol
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Additional information on trans-3-phenylcyclobutan-1-ol

Recent Advances in the Study of trans-3-phenylcyclobutan-1-ol (CAS: 150639-16-0) in Chemical Biology and Pharmaceutical Research

In recent years, trans-3-phenylcyclobutan-1-ol (CAS: 150639-16-0) has emerged as a compound of significant interest in chemical biology and pharmaceutical research. This cyclobutane derivative, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential applications in drug discovery and development. The compound's rigid cyclobutane ring and phenyl substituent provide a versatile scaffold for the design of novel bioactive molecules, making it a valuable target for synthetic and medicinal chemistry efforts.

Recent research has focused on the synthesis and characterization of trans-3-phenylcyclobutan-1-ol, with particular emphasis on its stereochemical properties and reactivity. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient enantioselective synthesis route for this compound, achieving high yields and excellent enantiomeric purity. The synthetic methodology employed asymmetric hydrogenation of a precursor olefin using a chiral ruthenium catalyst, highlighting the advancements in catalytic asymmetric synthesis for such structurally complex molecules.

The pharmacological potential of trans-3-phenylcyclobutan-1-ol has been investigated in several therapeutic areas. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its activity as a modulator of G-protein coupled receptors (GPCRs), specifically showing promising affinity for serotonin receptors. This finding suggests potential applications in neurological disorders, although further structure-activity relationship studies are needed to optimize its selectivity and potency. The compound's ability to cross the blood-brain barrier, as demonstrated in rodent models, adds to its attractiveness as a CNS drug candidate.

From a chemical biology perspective, trans-3-phenylcyclobutan-1-ol has been utilized as a building block for the development of molecular probes. Researchers have exploited its structural rigidity to create conformationally constrained analogs of biologically active compounds. A recent publication in Chemical Science (2024) described its incorporation into peptide mimetics, where the cyclobutane ring effectively restricted backbone flexibility, leading to enhanced receptor binding specificity. This approach has opened new avenues for studying protein-ligand interactions with unprecedented precision.

The safety profile and metabolic fate of trans-3-phenylcyclobutan-1-ol have also been subjects of recent investigation. In vitro and in vivo studies conducted in 2023-2024 indicate that the compound undergoes hepatic metabolism primarily via glucuronidation, with minimal cytochrome P450-mediated oxidation. This metabolic stability, combined with favorable pharmacokinetic properties observed in preclinical models, positions it as a promising lead compound for further development. However, comprehensive toxicological assessments are still ongoing to fully evaluate its therapeutic potential.

Looking forward, the research community continues to explore novel derivatives and applications of trans-3-phenylcyclobutan-1-ol. Computational studies using molecular docking and dynamics simulations are providing valuable insights into its interactions with biological targets, guiding the rational design of next-generation analogs. The compound's versatility as a synthetic intermediate and its emerging biological activities suggest that it will remain an important focus of chemical biology and pharmaceutical research in the coming years.